Cas no 2242432-29-5 (2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine)

• Product Name: 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine
• CAS No: 2242432-29-5
• MF: C₃₃H₂₂BrN₃
• MW: 540.4518866539
• MDL: MFCD32701978
• CID: 5184445
• Update Time: 2025-10-05

2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine

• MDL： MFCD32701978
• Inchi： 1S/C33H22BrN3/c34-30-14-8-7-13-29(30)33-36-31(27-19-15-25(16-20-27)23-9-3-1-4-10-23)35-32(37-33)28-21-17-26(18-22-28)24-11-5-2-6-12-24/h1-22H
• InChI Key： PKJMFHDMIJZFDC-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2Br)N=C(C2=CC=C(C3=CC=CC=C3)C=C2)N=C1C1=CC=C(C2=CC=CC=C2)C=C1

Additional information on 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine

Comprehensive Analysis of 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine (CAS No. 2242432-29-5)

The compound 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine (CAS No. 2242432-29-5) is a highly specialized triazine-based derivative that has garnered significant attention in advanced material science and organic electronics. With its unique molecular structure, this compound exhibits exceptional photophysical properties, making it a promising candidate for applications in OLEDs (Organic Light-Emitting Diodes), photovoltaic devices, and fluorescence sensors. Researchers are increasingly exploring its potential due to its high thermal stability and tunable electronic characteristics.

One of the most searched questions related to this compound is: "What are the applications of triazine derivatives in OLED technology?" The answer lies in the compound's ability to act as an efficient electron-transporting material. Its bromophenyl and biphenylyl substituents enhance charge mobility, which is critical for improving the efficiency of next-generation display technologies. Additionally, its triazine core provides a rigid framework that minimizes non-radiative decay, thereby boosting luminescence efficiency.

Another trending topic in material science is the search for "sustainable alternatives to conventional semiconductors." 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine aligns with this demand, as its synthesis can be optimized using green chemistry principles. Recent studies highlight its potential in perovskite solar cells, where it serves as an interfacial layer to enhance charge extraction and reduce recombination losses. This application addresses the growing interest in renewable energy solutions and high-efficiency solar panels.

The compound's CAS No. 2242432-29-5 is frequently queried in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structure-activity relationship (SAR) has been extensively studied to optimize performance in optoelectronic devices. For instance, the bromine atom in its structure offers a reactive site for further functionalization, enabling the development of customized derivatives for specific applications. This adaptability is crucial for meeting the evolving needs of flexible electronics and wearable technology.

In the context of AI-driven drug discovery, there is rising curiosity about "how triazine derivatives can be repurposed for biomedical applications." While 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine is primarily explored for material science, its structural motifs share similarities with bioactive molecules. This opens avenues for interdisciplinary research, particularly in fluorescence imaging and targeted drug delivery systems. However, rigorous toxicity studies are essential before biomedical deployment.

From a synthetic chemistry perspective, the compound's preparation involves Pd-catalyzed cross-coupling reactions, a topic widely searched by organic chemists. Optimizing its yield and purity is critical for scalability, especially given the demand for high-performance organic semiconductors. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing costs and environmental impact.

In summary, 2,4-Di(4-biphenylyl)-6-(2-bromophenyl)-1,3,5-triazine (CAS No. 2242432-29-5) represents a versatile and high-value compound at the forefront of advanced materials research. Its applications span from energy-efficient displays to sustainable energy harvesting, aligning with global trends toward green technology and smart materials. As research progresses, this compound is poised to play a pivotal role in shaping the future of optoelectronics and nanotechnology.